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Compound of Interest

Compound Name: YQA14

Cat. No.: B12381258 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for YQA14 is not publicly available. This

document provides disposal procedures based on general best practices for research

chemicals and data from a structurally related compound, 2(3H)-Benzoxazolone. This

information is intended to supplement, not replace, a formal risk assessment conducted by

qualified environmental health and safety (EHS) professionals. Always consult with your

institution's EHS department before handling or disposing of any chemical waste.

Immediate Safety and Handling Precautions
Given that YQA14 is a novel antagonist of the dopamine D3 receptor and its toxicological

properties are not fully documented, it should be handled as a potentially hazardous

substance. Researchers, scientists, and drug development professionals must adhere to

stringent safety protocols to minimize exposure and ensure environmental protection.

Personal Protective Equipment (PPE):

Gloves: Wear double-layered nitrile gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A fully buttoned lab coat is mandatory.

Respiratory Protection: If there is a risk of aerosolization or if handling a powder, use a

NIOSH-approved respirator.
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Engineering Controls:

All handling of YQA14 should be conducted in a certified chemical fume hood to prevent

inhalation of dust or vapors.

Ensure that an eyewash station and safety shower are readily accessible.

Quantitative Data for a Structurally Related
Compound
Since no specific quantitative data for YQA14 is available, the following table summarizes

information for 2(3H)-Benzoxazolone, a compound with a similar core structure. This data

should be used as a preliminary guide for assessing potential hazards.

Property Value Source

Chemical Formula C₇H₅NO₂
Safety Data Sheet for 2(3H)-

Benzoxazolone

Appearance Light brown solid
Safety Data Sheet for 2(3H)-

Benzoxazolone

Melting Point 137 - 141 °C
Safety Data Sheet for 2(3H)-

Benzoxazolone

Flash Point 160 °C
Safety Data Sheet for 2(3H)-

Benzoxazolone

Hazards
Harmful if swallowed, in

contact with skin, or if inhaled.

Safety Data Sheet for 2(3H)-

Benzoxazolone

Experimental Protocol for Disposal of YQA14 Waste
The following is a general, step-by-step protocol for the disposal of YQA14 and contaminated

materials. This procedure should be adapted to comply with your institution's specific EHS

guidelines.

Waste Segregation:
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Solid Waste: All solid materials contaminated with YQA14, including gloves, pipette tips,

and empty vials, should be collected in a designated, puncture-resistant container lined

with a clear plastic bag.[1] This container must be clearly labeled as "Hazardous Waste"

and include the full chemical name "YQA14".

Liquid Waste: Unused solutions of YQA14 should be collected in a separate, sealed, and

clearly labeled hazardous waste container.[1] Do not mix with other solvent waste unless

explicitly permitted by your EHS department.

Sharps: Needles, syringes, or other sharps contaminated with YQA14 must be disposed

of in a designated sharps container for hazardous chemical waste.

Container Management:

Use containers that are compatible with the chemical waste. The original manufacturer's

container is often a good choice if it is in good condition.[2]

Keep all waste containers securely closed except when adding waste.[1]

Store waste containers in a designated and secure area, away from incompatible

materials.[3]

Disposal Request:

Once the waste container is full (typically no more than 75% capacity), or if the research

project is complete, contact your institution's EHS department to arrange for a hazardous

waste pickup.[2][3]

Provide a complete and accurate description of the waste contents on the hazardous

waste tag.

Logical Workflow for YQA14 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of YQA14.
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Start: YQA14 Waste Generated

Assess Hazards
(Consult SDS of related compounds & EHS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, etc.)

Segregate Waste by Type
(Solid, Liquid, Sharps)

Label Hazardous Waste Container
('Hazardous Waste', 'YQA14')

Store Waste in Designated Area

Request EHS Waste Pickup

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of YQA14.
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By adhering to these general guidelines and consulting with environmental health and safety

professionals, researchers can ensure the safe and compliant disposal of YQA14 waste,

thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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